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Compound of Interest

Compound Name: 3-Hydroxy desloratadine-d6

Cat. No.: B15557987 Get Quote

This technical guide provides an in-depth overview of 3-hydroxy desloratadine-d6, a

deuterated analog of the major active metabolite of desloratadine. This document is intended

for researchers, scientists, and professionals in drug development, offering detailed information

on its properties, synthesis, and metabolic pathways.

Core Compound Identification
While a specific CAS number for 3-hydroxy desloratadine-d6 is not readily available in public

databases, the CAS number for the unlabeled parent compound, 3-hydroxy desloratadine, is

119410-08-1[1][2][3]. The deuterated internal standard, 3-hydroxy desloratadine-d4, has the

CAS number 1246819-99-7[3]. For research and analytical purposes, specific manufacturers of

isotopically labeled compounds should be consulted for lot-specific CAS numbers.

Table 1: Physicochemical Properties of 3-Hydroxy Desloratadine
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Property Value Source

Molecular Formula C₁₉H₁₉ClN₂O [1][2]

Molecular Weight 326.82 g/mol [2]

IUPAC Name

8-chloro-6,11-dihydro-11-(4-

piperidinylidene)-5H-benzo[1]

[4]cyclohepta[1,2-b]pyridin-3-ol

[2]

Synonyms
Sch 45581, 3-

Hydroxydesloratadine
[1][2]

Metabolic Pathway of Desloratadine to 3-
Hydroxydesloratadine
The formation of 3-hydroxydesloratadine from desloratadine is a multi-step enzymatic process

primarily occurring in the liver. It involves an initial glucuronidation step followed by

hydroxylation and subsequent deconjugation.

The key enzymes involved in this pathway are UDP-glucuronosyltransferase 2B10 (UGT2B10)

and Cytochrome P450 2C8 (CYP2C8)[5][6]. The process begins with the N-glucuronidation of

desloratadine by UGT2B10. This intermediate is then hydroxylated by CYP2C8. Finally, a

rapid, non-enzymatic deconjugation (hydrolysis of the N-glucuronide) yields 3-

hydroxydesloratadine[4][6].
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Metabolic Pathway of Desloratadine
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General Synthesis Workflow

3-Methyl Pyridine

Sulfonation
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Ring Formation & Modifications

Introduction of Hydroxyl Group

Final Deprotection
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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